4,5-Diphenyl-1-(2-tetrahydropyranyl)imidazole

• CAS RN: 62895-17-4
• Molecular Formula: C20H20N2O
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 1-(oxan-2-yl)-4,5-diphenylimidazole
• InChI: InChI=1S/C20H20N2O/c1-3-9-16(10-4-1)19-20(17-11-5-2-6-12-17)22(15-21-19)18-13-7-8-14-23-18/h1-6,9-12,15,18H,7-8,13-14H2
• InChI Key: ORDFEFKKYKLUNW-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C=NC(=C2C3=CC=CC=C3)C4=CC=CC=C4

Description

4,5-Diphenyl-1-(2-tetrahydropyranyl)imidazole is a useful research compound. Its molecular formula is C20H20N2O and its molecular weight is 304.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 27 g (0.122 mole) 4,5-diphenylimidazole, 21 g (0.25 mole) dihydropyran, 250 ml ethyl acetate and 4.0 g BF3. Et2O was refluxed for five days. The nearly clear solution was diluted with ether and filtered to remove 0.6 g insoluble starting material. The ether filtrate was washed several times with 10% NaHCO3 then dried and evaporated. TLC showed starting material still present, so the crude product was chromatographed on 2 lb SilicAR CC-7, eluting with toluene containing 20 to 40% ethyl acetate. The pure 4,5-diphenyl-1-(2-tetrahydropyranyl)imidazole thus obtained weighed 30.3 g (82%) and had m.p. 170°-171°.

Synthesis routes and methods II

Procedure details

A mixture of 27 g (0.122 mole) 4,5-diphenylimidazole, 21 g (0.25 mole) dihydropyran, 250 ml ethyl acetate and 4.0 g BF3.Et2O was refluxed for five days. The nearly clear solution was diluted with ether and filtered to remove 0.6 g insoluble starting material. The ether filtrate was washed several times with 10% NaHCO3 then dried and evaporated. TLC showed starting material still present, so the crude product was chromatographed on 2 lb. SilicAR CC-7, eluting with toluene containing 20 to 40% ethyl acetate. The pure 4,5-diphenyl-1-(2-tetrahydropyranyl) imidazole thus obtained weighed 30.3 g (82%) and had mp 170°-171°.